Cas no 2649086-24-6 (9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate)

• Product Name: 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2649086-24-6
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 6300977
• PubChem ID: 165599841
• Update Time: 2025-08-05

9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• 2649086-24-6
• EN300-1591631

• Inchi： 1S/C22H23N3O2/c26-22(25-13-5-10-20(25)21-23-11-12-24-21)27-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-20H,5,10-14H2,(H,23,24)
• InChI Key： SYAMZTPGZBGSDG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC1C1=NCCN1)=O

Computed Properties

• Exact Mass: 361.17902698g/mol
• Monoisotopic Mass: 361.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.9Ų

Additional information on 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate

9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate, identified by the CAS number NO2649086-24-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a fluorenylmethyl group with a pyrrolidine ring substituted by an imidazole moiety. The integration of these functional groups imparts the molecule with distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a multi-step process, often employing advanced organic synthesis techniques such as Suzuki coupling or other cross-coupling reactions. These methods are essential to achieve the desired stereochemistry and regioselectivity. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity, particularly in the context of large-scale production for pharmaceutical applications.

One of the most notable features of 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate is its role as a versatile building block in medicinal chemistry. The fluorenylmethyl group serves as an effective protecting group for carboxylic acids, while the imidazole moiety introduces hydrogen bonding capabilities, enhancing the molecule's bioavailability. This dual functionality makes it an ideal candidate for drug delivery systems and targeted therapy development.

Recent research has also explored the application of this compound in catalytic processes. Its ability to act as a chiral ligand in asymmetric catalysis has been extensively studied, with promising results in enantioselective reactions. For instance, a study published in the Journal of Organic Chemistry demonstrated its effectiveness in facilitating the synthesis of chiral pharmaceutical intermediates with high enantiomeric excess.

In addition to its chemical applications, NO2649086-24-6 has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer, contributing to improved device efficiency and stability.

The structural versatility of this compound also extends to its use in polymer chemistry. By incorporating it into polymer backbones, scientists have developed materials with enhanced mechanical and thermal properties. These materials find applications in aerospace and automotive industries, where durability and resistance to environmental factors are critical.

From a safety standpoint, thorough toxicity studies have been conducted to assess the suitability of 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate for biomedical applications. Results indicate that it exhibits low toxicity at therapeutic concentrations, making it a safe option for drug delivery systems and other healthcare-related uses.

In conclusion, the compound NO2649086-24-6, or 9H-fluoren-9-ylmethyl 2-(4,5-dihydro-1H-imidazol-2-yli)pyrrolidine carboxylic acid ester, represents a significant advancement in organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses, this compound is poised to play an even greater role in shaping future innovations.